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Executive Summary

Brequinar (DUP-785) is a potent and selective inhibitor of dihydroorotate dehydrogenase
(DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway. This pathway is
frequently upregulated in cancer cells to meet the high demand for nucleotides required for
rapid proliferation. By targeting DHODH, Brequinar effectively depletes the intracellular
pyrimidine pool, leading to a cascade of anti-cancer effects, including cell cycle arrest,
induction of apoptosis, and modulation of the tumor microenvironment. This technical guide
provides an in-depth overview of Brequinar's mechanism of action, supported by quantitative
data, detailed experimental protocols, and visual representations of the key pathways involved.

Core Mechanism: Inhibition of Dihydroorotate
Dehydrogenase (DHODH)

Brequinar's primary molecular target is dihydroorotate dehydrogenase (DHODH), a
mitochondrial enzyme that catalyzes the fourth and rate-limiting step in the de novo synthesis
of pyrimidines: the oxidation of dihydroorotate to orotate. This reaction is essential for the
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production of uridine monophosphate (UMP), a precursor for all other pyrimidine nucleotides
(CTP, UTP, and TTP) necessary for DNA and RNA synthesis.

Brequinar exhibits potent and specific inhibition of mammalian DHODH.[1] It binds to a site
distinct from the substrate (dihydroorotate) or cofactor (ubiquinone) binding sites, suggesting a
non-competitive or mixed-type inhibition mechanism. The inhibition constant (Ki') for Brequinar
against L1210 dihydroorotate dehydrogenase is in the nanomolar range, highlighting its high
affinity and potency.

Downstream Effects of DHODH Inhibition

Inhibition of DHODH by Brequinar leads to a rapid depletion of the intracellular pyrimidine
nucleotide pool.[2] This metabolic stress triggers several key anti-cancer responses:

o Cell Cycle Arrest: The scarcity of pyrimidine nucleotides, essential for DNA replication, leads
to an arrest of the cell cycle, primarily in the S-phase.[3][4] This cytostatic effect prevents
cancer cells from completing DNA synthesis and progressing towards mitosis.

 Induction of Apoptosis: Prolonged pyrimidine starvation can induce programmed cell death
(apoptosis).[3] The precise mechanisms are multifaceted but can involve the activation of
stress-response pathways and the intrinsic apoptotic cascade.

 Induction of Ferroptosis: Recent studies have unveiled a novel role for DHODH in
suppressing ferroptosis, a form of iron-dependent cell death. By inhibiting DHODH,
Brequinar can induce ferroptosis, particularly in cancer cells with low expression of
glutathione peroxidase 4 (GPX4).

e Modulation of the Tumor Microenvironment: Brequinar has been shown to upregulate the
expression of genes involved in the antigen presentation pathway, including MHC class | on
the surface of cancer cells. This enhanced antigen presentation can potentially increase the
immunogenicity of tumors and improve the efficacy of immune checkpoint inhibitors.

Quantitative Data

The efficacy of Brequinar varies across different cancer cell lines, reflecting their diverse
metabolic dependencies and genetic backgrounds. The following tables summarize key
guantitative data related to Brequinar's activity.
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Table 1: In Vitro Efficacy of Brequinar in Cancer Cell

Lines
. IC50 Value
Cell Line Cancer Type Assay Reference
(M)

HCT 116 Colon Cancer MTT 0.480+0.14 [3]

HCT 116 Colon Cancer CFA 0.218 £ 0.24 [3]

HT-29 Colon Cancer MTT >25 [3]

HT-29 Colon Cancer CFA >25 [3]
Pancreatic

MIA PaCa-2 MTT 0.680 £ 0.25 [3]
Cancer
Pancreatic

MIA PaCa-2 CFA 0.590 + 0.36 [3]
Cancer

A-375 Melanoma MTT 0.59 [5]

A549 Lung Cancer MTT 4.1 [5]

Neuroblastoma ) Low nanomolar
Neuroblastoma Various [6]

(panel)

range

MTT: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide assay; CFA: Colony

Formation Assay

ble 2: : hibiti o

Enzyme Source Inhibition Type Ki' Value (nM) Reference
Dihydroorotate L1210 Leukemia )
Mixed 5-8
Dehydrogenase Cells
Human DHODH Recombinant Slow-binding 1.8 [7]

Signaling Pathways and Cellular Processes

© 2026 BenchChem. All rights reserved. 3/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737209/
https://www.medchemexpress.com/Brequinar.html
https://www.medchemexpress.com/Brequinar.html
https://insight.jci.org/articles/view/153836
https://pubmed.ncbi.nlm.nih.gov/10658902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams, generated using the DOT language, illustrate the key pathways and
processes affected by Brequinar.
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Caption: Brequinar inhibits DHODH, leading to pyrimidine depletion and anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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